N-(4-acetylphenyl)-2-((4-(piperidin-1-yl)pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(4-piperidin-1-ylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C19H22N4O2S/c1-14(24)15-5-7-16(8-6-15)21-18(25)13-26-19-20-10-9-17(22-19)23-11-3-2-4-12-23/h5-10H,2-4,11-13H2,1H3,(H,21,25)
• InChI Key: QPCKZCIHRYMOJP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=CC(=N2)N3CCCCC3
• Molecular Formula: C19H22N4O2S
• Molecular Weight: 370.5 g/mol

Description

N-(4-acetylphenyl)-2-((4-(piperidin-1-yl)pyrimidin-2-yl)thio)acetamide, commonly known as APPTA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Insecticidal Properties

One notable application of pyridine derivatives, which share structural similarities with the specified compound, is in the development of insecticides. Studies have shown that these derivatives exhibit significant insecticidal activities against various pests. For instance, a research effort led by Bakhite et al. (2014) demonstrated that some pyridine derivatives possess moderate to strong aphidicidal activities, with one compound showing insecticidal activity approximately four-fold that of the commercial insecticide acetamiprid against the cowpea aphid, Aphis craccivora Koch (Bakhite et al., 2014).

Analgesic and Antiparkinsonian Activities

Another research direction involves evaluating the analgesic and antiparkinsonian properties of certain pyridine and pyrimidine derivatives. Amr et al. (2008) synthesized a series of these derivatives and found that many exhibit good analgesic and antiparkinsonian activities comparable to established drugs like Valdecoxib® and Benzatropine® (Amr, Maigali, & Abdulla, 2008).

Anti-inflammatory and Analgesic Properties

Compounds derived from 4-chloro-3,5-dimethylphenoxyacetamide, including those with a structure similar to the compound , have been studied for their potential anti-inflammatory and analgesic properties. A study by Mosaad et al. (2010) synthesized a new series of such compounds and observed promising anti-inflammatory and analgesic activities in experimental animals, suggesting their potential therapeutic applications (Mosaad et al., 2010).

Antimicrobial Activity

The antimicrobial activity of related compounds has also been explored. Iqbal et al. (2017) synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, evaluating their antibacterial potentials. The study found that these compounds exhibit moderate inhibitory effects against various bacterial strains, highlighting their potential as antimicrobial agents (Iqbal et al., 2017).